Cas no 2060057-73-8 (N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide)

• Product Name: N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide
• CAS No: 2060057-73-8
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• MDL: MFCD30498865
• CID: 5173754
• PubChem ID: 125451928
• Update Time: 2025-06-09

N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide, N-[3-methyl-5-(1-methylethoxy)phenyl]-
• N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide

• MDL： MFCD30498865
• Inchi： 1S/C15H21NO2/c1-10(2)18-14-8-11(3)7-13(9-14)16-15(17)12-5-4-6-12/h7-10,12H,4-6H2,1-3H3,(H,16,17)
• InChI Key： FGZQKYFNPCRWIS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(OC(C)C)=CC(C)=C2)=O)CCC1

Additional information on N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide

Professional Introduction to N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide (CAS No. 2060057-73-8)

N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide, identified by the CAS number 2060057-73-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclobutane ring incorporated into an amide functional group, which is appended to a phenyl ring substituted with an alkoxy group and a methyl group. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide consists of a cyclobutane ring connected to an amide moiety, which is further linked to a phenyl ring. The phenyl ring is substituted at the 3-position with a methyl group and at the 5-position with a propan-2-yloxy group. This arrangement of functional groups contributes to the compound's potential biological activity and makes it an interesting subject for synthetic and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclobutane rings into their structures. Cyclobutane derivatives have been shown to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The rigid structure of the cyclobutane ring can enhance the binding affinity of these compounds to biological targets, making them valuable tools for drug design.

The amide functional group in N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide is another key feature that contributes to its potential biological activity. Amides are well-known for their role as pharmacophores in many drugs and have been extensively studied for their ability to modulate biological pathways. The presence of an amide group in this compound suggests that it may interact with biological targets in a manner similar to other known amide-based drugs.

The propan-2-yloxy group attached to the phenyl ring in N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide adds another layer of complexity to its structure. This type of alkoxy group has been shown to influence the solubility and metabolic stability of compounds, making it an important consideration in drug development. The propan-2-yloxy group may also contribute to the compound's interactions with biological targets, potentially enhancing its efficacy or selectivity.

Recent studies have demonstrated that derivatives of cyclobutane-containing compounds can exhibit significant biological activity. For example, some cyclobutane-based compounds have been found to inhibit the activity of enzymes involved in cancer cell proliferation. Similarly, other derivatives have shown promise in treating inflammatory diseases by modulating immune responses. These findings highlight the potential of N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide as a lead compound for further pharmacological investigation.

The synthesis of N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Modern synthetic techniques, such as transition metal-catalyzed reactions and enzymatic catalysis, have enabled the preparation of complex organic molecules that were previously inaccessible.

In addition to its potential pharmaceutical applications, N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide may also find utility in other areas, such as materials science and agrochemicals. The unique structural features of this compound could make it useful as a building block for designing new materials with specific properties or as a precursor for developing novel agrochemicals.

The future direction of research on N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide will likely focus on elucidating its biological activity and developing new synthetic routes for its preparation. By understanding how this compound interacts with biological targets, researchers can optimize its structure to enhance its efficacy and selectivity. Additionally, exploring new synthetic strategies could improve the scalability and cost-effectiveness of producing this compound.

In conclusion, N-3-methyl-5-(propan-2-yloxy)phenylcyclobutanecarboxamide (CAS No. 2060057-73-8) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an interesting candidate for further investigation into drug discovery and development. As synthetic chemistry continues to advance, it is likely that more compounds like this will be synthesized and evaluated for their biological activity.